molecular formula C12H14O B6207667 3,3-dimethyl-2-phenylcyclobutan-1-one CAS No. 118526-95-7

3,3-dimethyl-2-phenylcyclobutan-1-one

Cat. No. B6207667
CAS RN: 118526-95-7
M. Wt: 174.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,3-dimethyl-2-phenylcyclobutan-1-one, also known as DMPP, is an organic compound that has been studied for its potential medical applications. It is a cyclic ketone with a unique structure, consisting of a five-membered ring with three methyl groups and one phenyl group attached. DMPP has been studied extensively in the laboratory setting due to its interesting properties, such as its ability to interact with various enzymes and proteins. We will also discuss potential future directions for research into DMPP.

Mechanism of Action

The exact mechanism of action of 3,3-dimethyl-2-phenylcyclobutan-1-one is not yet fully understood. However, it is believed to interact with enzymes and proteins by forming hydrogen bonds and other noncovalent interactions. It is also believed to inhibit the activity of enzymes and proteins by binding to them and preventing them from performing their normal functions. Additionally, 3,3-dimethyl-2-phenylcyclobutan-1-one has been shown to interact with DNA, which could potentially be used to treat certain diseases and conditions.
Biochemical and Physiological Effects
3,3-dimethyl-2-phenylcyclobutan-1-one has been shown to have a variety of biochemical and physiological effects. It has been shown to interact with a variety of enzymes and proteins, such as cytochrome P450, acetylcholinesterase, and monoamine oxidase. It has also been shown to inhibit the activity of these enzymes and proteins, which could potentially be used to treat a variety of diseases and conditions. Additionally, 3,3-dimethyl-2-phenylcyclobutan-1-one has been studied as a potential anticancer agent, as it has been shown to inhibit the growth of certain cancer cells. Additionally, 3,3-dimethyl-2-phenylcyclobutan-1-one has been shown to have anti-inflammatory and antioxidant properties, which could potentially be used to treat a variety of diseases and conditions.

Advantages and Limitations for Lab Experiments

The use of 3,3-dimethyl-2-phenylcyclobutan-1-one in laboratory experiments has several advantages. It is relatively easy to synthesize and can be used in a variety of reactions. Additionally, it has been shown to interact with a variety of enzymes and proteins, which could potentially be used to treat a variety of diseases and conditions. However, there are also some limitations to using 3,3-dimethyl-2-phenylcyclobutan-1-one in laboratory experiments. For example, it can be toxic at high concentrations, and its effects on the human body are not yet fully understood. Additionally, its effects on the environment are not yet fully understood.

Future Directions

There are several potential future directions for research into 3,3-dimethyl-2-phenylcyclobutan-1-one. One potential direction is to further study its effects on the human body. Additionally, further research could be done on its effects on the environment and its potential use as an anticancer agent. Furthermore, further research could be done on its potential use as a drug target and its potential use in the treatment of a variety of diseases and conditions. Finally, further research could be done on its potential use in the synthesis of other compounds.

Synthesis Methods

3,3-dimethyl-2-phenylcyclobutan-1-one can be synthesized in the laboratory through a variety of methods, including the Knoevenagel condensation reaction and the Michael addition reaction. The Knoevenagel condensation reaction involves the reaction of an aldehyde or ketone with an amine in the presence of a base, such as sodium hydroxide or potassium carbonate. The Michael addition reaction involves the reaction of a Michael acceptor, such as an aldehyde or ketone, with an electron-rich nucleophile, such as an alcohol or amine. Both of these methods can be used to synthesize 3,3-dimethyl-2-phenylcyclobutan-1-one in the laboratory.

Scientific Research Applications

3,3-dimethyl-2-phenylcyclobutan-1-one has been studied extensively in the laboratory setting due to its potential medical applications. It has been shown to interact with a variety of enzymes and proteins, such as cytochrome P450, acetylcholinesterase, and monoamine oxidase. It has also been shown to inhibit the activity of these enzymes and proteins, which could potentially be used to treat a variety of diseases and conditions. Additionally, 3,3-dimethyl-2-phenylcyclobutan-1-one has been studied as a potential anticancer agent, as it has been shown to inhibit the growth of certain cancer cells.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-dimethyl-2-phenylcyclobutan-1-one involves the reaction of 2-phenylcyclobutanone with methylmagnesium bromide followed by a Friedel-Crafts acylation reaction with acetyl chloride in the presence of aluminum chloride.", "Starting Materials": [ "2-phenylcyclobutanone", "methylmagnesium bromide", "acetyl chloride", "aluminum chloride" ], "Reaction": [ "Add methylmagnesium bromide to 2-phenylcyclobutanone to form 3,3-dimethyl-2-phenylcyclobutan-1-ol.", "Add acetyl chloride and aluminum chloride to the reaction mixture and heat to form 3,3-dimethyl-2-phenylcyclobutan-1-one." ] }

CAS RN

118526-95-7

Molecular Formula

C12H14O

Molecular Weight

174.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.